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An In-depth Examination of the Epigenetic Reader, its Mechanisms, and Therapeutic Potential

Introduction
YEATS domain-containing protein 4 (YEATS4), also known as GAS41 (Glioma-Amplified

Sequence 41), is a critical component of the cellular machinery that governs chromatin

architecture and gene expression. As a member of the YEATS domain family, it functions as an

epigenetic "reader," recognizing specific post-translational modifications on histone proteins.

This recognition is a pivotal event that initiates downstream processes, including chromatin

remodeling and transcriptional regulation. Dysregulation of YEATS4 has been implicated in a

variety of human cancers, making it a compelling target for novel therapeutic interventions. This

technical guide provides a comprehensive overview of YEATS4's function in chromatin

remodeling, detailing its molecular interactions, the experimental methodologies used to study

it, and its role in key signaling pathways.

Core Function: An Epigenetic Reader of Histone
Acylation
YEATS4 is a key player in interpreting the histone code, primarily through its N-terminal YEATS

domain. This domain specifically recognizes and binds to acetylated and crotonylated lysine

residues on histone tails, acting as a scaffold to recruit chromatin-remodeling complexes to

specific genomic loci.
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Molecular Mechanism of Recognition
The YEATS domain of YEATS4 forms a binding pocket that accommodates acetylated lysine

residues, with a particular affinity for di-acetylated histone H3. This interaction is crucial for

tethering chromatin-modifying enzymes to their sites of action, thereby influencing local

chromatin structure and gene accessibility.

Role in Chromatin Remodeling Complexes
YEATS4 is an integral subunit of two major chromatin-remodeling complexes:

SRCAP (SNF2-related CBP activator protein) complex: This complex is responsible for the

ATP-dependent exchange of the canonical histone H2A with the H2A.Z variant. The

deposition of H2A.Z at promoter regions is associated with transcriptional regulation.

TIP60/p400 complex: This complex possesses histone acetyltransferase (HAT) activity,

primarily targeting histones H4 and H2A. It is involved in transcriptional activation and DNA

repair.

By being a part of these complexes, YEATS4 plays a direct role in altering nucleosome

composition and histone modifications, which in turn affects gene expression.

Quantitative Data: Binding Affinities of the YEATS4
YEATS Domain
The binding affinity of the YEATS4 YEATS domain for specific acetylated histone peptides has

been quantified using techniques such as Isothermal Titration Calorimetry (ITC). These studies

provide precise measurements of the dissociation constant (Kd), indicating the strength of the

interaction.
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Histone
Modification

Dissociation
Constant (Kd)

Experimental
Method

Reference

H3K27ac 32.7 µM
Isothermal Titration

Calorimetry (ITC)
[1]

H3K14ac 13.0 µM
Isothermal Titration

Calorimetry (ITC)
[1]

H3K14ac (residues 1-

19)
3.5 ± 0.25 µM

Isothermal Titration

Calorimetry (ITC)
[2]

Signaling Pathways Involving YEATS4
YEATS4 is implicated in several signaling pathways that are crucial for cell proliferation,

differentiation, and survival. Its role as a chromatin remodeler allows it to influence the

expression of key genes within these pathways.

p53 Pathway
YEATS4 has been shown to negatively regulate the p53 tumor suppressor pathway.[3][4][5]

Overexpression of YEATS4 can lead to the destabilization of p53, thereby promoting cell

survival and proliferation and contributing to tumorigenesis.[3][4]
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Caption: YEATS4 negatively regulates the p53 tumor suppressor pathway.

Wnt/β-catenin Pathway
In certain cancers, such as pancreatic and gastric cancer, YEATS4 can activate the Wnt/β-

catenin signaling pathway.[6][7] It can interact with β-catenin and promote the transcription of

downstream target genes involved in cell proliferation and migration.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Role of YEATS4 in Chromatin Remodeling: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15139767#yeats4-binder-1-role-in-chromatin-
remodeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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